![molecular formula C21H20N6NaO10S4+ B1244420 sodium;7-[[(2Z)-2-(2-amino-1,3-thiazol-5-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-[(4-carboxy-3-oxo-1,2-thiazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid CAS No. 92071-93-7](/img/structure/B1244420.png)
sodium;7-[[(2Z)-2-(2-amino-1,3-thiazol-5-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-[(4-carboxy-3-oxo-1,2-thiazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Overview
Description
Sodium;7-[[(2Z)-2-(2-amino-1,3-thiazol-5-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-[(4-carboxy-3-oxo-1,2-thiazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C21H20N6NaO10S4+ and its molecular weight is 667.7 g/mol. The purity is usually 95%.
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Properties
CAS No. |
92071-93-7 |
|---|---|
Molecular Formula |
C21H20N6NaO10S4+ |
Molecular Weight |
667.7 g/mol |
IUPAC Name |
sodium;7-[[(2Z)-2-(2-amino-1,3-thiazol-5-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-[(4-carboxy-3-oxo-1,2-thiazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C21H20N6O10S4.Na/c1-21(2,19(35)36)37-25-9(7-3-23-20(22)40-7)13(29)24-10-14(30)27-11(17(33)34)6(4-38-15(10)27)5-39-18-8(16(31)32)12(28)26-41-18;/h3,10,15H,4-5H2,1-2H3,(H2,22,23)(H,24,29)(H,26,28)(H,31,32)(H,33,34)(H,35,36);/q;+1/b25-9+; |
InChI Key |
KOJIDWBTRNCTAJ-NVVOZGIHSA-N |
SMILES |
CC(C)(C(=O)O)ON=C(C1=CN=C(S1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)CSC4=C(C(=O)NS4)C(=O)O)C(=O)O.[Na+] |
Isomeric SMILES |
CC(C)(C(=O)O)O/N=C(\C1=CN=C(S1)N)/C(=O)NC2C3N(C2=O)C(=C(CS3)CSC4=C(C(=O)NS4)C(=O)O)C(=O)O.[Na+] |
Canonical SMILES |
CC(C)(C(=O)O)ON=C(C1=CN=C(S1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)CSC4=C(C(=O)NS4)C(=O)O)C(=O)O.[Na+] |
Synonyms |
YM 13115 YM-13115 |
Origin of Product |
United States |
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